3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C12H14N2O4S/c1-13(2)19(17,18)10-5-3-4-9(8-10)14-11(15)6-7-12(14)16/h3-5,8H,6-7H2,1-2H3
• InChI Key: VKAMOAUMVIJFKE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)N2C(=O)CCC2=O
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide, also known as DIDS, is a sulfonamide compound that has been used extensively in scientific research. It was first synthesized in the 1960s and has since been used as a tool to investigate various biological processes.

Mechanism of Action

3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide acts as an inhibitor of various transporters and channels in the body. It has been shown to inhibit the activity of chloride channels, the anion exchanger, and carbonic anhydrase. 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide binds to these proteins and prevents them from functioning properly, leading to a disruption in cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide vary depending on the specific target it is inhibiting. Inhibition of chloride channels can lead to changes in cell volume and membrane potential, while inhibition of the anion exchanger can affect the transport of bicarbonate and other anions across the cell membrane. Inhibition of carbonic anhydrase can lead to changes in acid-base balance and carbon dioxide transport.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide in lab experiments is its specificity for certain targets. It has been shown to selectively inhibit certain transporters and channels, making it a useful tool for investigating their function. However, one limitation is that 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide. One area of interest is the development of more selective inhibitors that target specific isoforms of transporters and channels. Additionally, there is ongoing research into the use of 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide as a therapeutic agent, particularly in the treatment of certain types of cancer. Finally, there is interest in using 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide as a tool to investigate the role of transporters and channels in various disease states, such as cystic fibrosis and hypertension.

Synthesis Methods

The synthesis of 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide involves the reaction of 4,4'-dinitrostilbene with N,N-dimethyl-p-toluidine in the presence of sulfuric acid. This results in the formation of 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide as a yellow crystalline solid.

Scientific Research Applications

3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide has been used in a wide range of scientific research applications, including the study of ion channels, transporters, and enzymes. It has been used to investigate the role of chloride channels in cell volume regulation, as well as the function of the anion exchanger in red blood cells. Additionally, 3-(2,5-dioxo-1-pyrrolidinyl)-N,N-dimethylbenzenesulfonamide has been used to study the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body.